(4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine
• InChI: InChI=1S/C18H22ClNO2/c1-20(13-15-4-7-16(19)8-5-15)11-10-14-6-9-17(21-2)18(12-14)22-3/h4-9,12H,10-11,13H2,1-3H3
• InChI Key: DSGXQCVZZSLJAB-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC=C(C=C2)Cl
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol

Description

(4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine, also known as 4C-D, is a research chemical that belongs to the family of phenethylamines. It is a synthetic compound that was first synthesized by David Nichols and his colleagues in 2003. 4C-D is a potent serotonin receptor agonist and has been studied for its potential use in the treatment of various mental disorders.

Mechanism of Action

The exact mechanism of action of (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2A receptor. This receptor is known to be involved in the regulation of mood, cognition, and perception, and is believed to play a role in the pathophysiology of various mental disorders.
Biochemical and Physiological Effects:
Studies have shown that (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine can induce a range of biochemical and physiological effects, including changes in mood, perception, and cognition. It has been shown to induce visual hallucinations, changes in thought processes, and alterations in sensory perception. These effects are believed to be mediated by the activation of the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine in scientific research is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various mental disorders. However, one of the limitations of using (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine is its potential for abuse and misuse, which can make it difficult to control in laboratory settings.

Future Directions

There are several potential future directions for research on (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine. One area of interest is the potential therapeutic applications of this compound in the treatment of various mental disorders. Another area of interest is the development of new compounds based on the structure of (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine, which may have improved pharmacological properties and therapeutic potential. Additionally, further research is needed to fully understand the mechanism of action of (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine and its potential effects on the brain and behavior.

Synthesis Methods

The synthesis of (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine involves a multi-step process that starts with the reaction of 3,4-dimethoxyphenylacetone with para-chlorobenzylamine. This reaction yields the intermediate compound (4-chlorobenzyl)-3,4-dimethoxyphenylacetone, which is then reduced using sodium borohydride to obtain the final product, (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine.

Scientific Research Applications

(4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine has been extensively studied for its potential use in various scientific research applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is believed to play a role in the regulation of mood, cognition, and perception. Studies have also suggested that (4-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine may have potential therapeutic applications in the treatment of various mental disorders, including depression, anxiety, and schizophrenia.